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Compound of Interest

Compound Name: Dichloroisocyanuric acid

Cat. No.: B1222217 Get Quote

Sodium Dichloroisocyanurate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of sodium dichloroisocyanurate (NaDCC). The information is curated for

researchers, scientists, and professionals in drug development, with a focus on quantitative

data, detailed experimental methodologies, and visual representations of key processes.

Physical Properties
Sodium dichloroisocyanurate is a white crystalline solid available in both anhydrous and

dihydrate forms. It is characterized by a slight chlorine odor.[1] Key physical properties are

summarized in the tables below.
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Property Value References

CAS Number 2893-78-9 [1]

Molecular Formula C₃Cl₂N₃NaO₃ [2]

Molecular Weight 219.95 g/mol [1][2]

Appearance White crystalline powder [2][3]

Melting Point 225 °C (decomposes) [2]

Density 1 g/cm³ [2]

Solubility in Water 25 g/100 mL (at 25 °C) [2][3]

Available Chlorine 60% to 64.5% [2][3]

pH (1% aqueous solution) 5.8 to 7.0 [1][2]

Sodium Dichloroisocyanurate Dihydrate
Property Value References

CAS Number 51580-86-0 [1]

Molecular Formula C₃H₄Cl₂N₃NaO₅ [4]

Molecular Weight 255.97 g/mol [1][4]

Appearance
White, free-flowing crystalline

powder or granular solid
[4][5]

Decomposition Temperature > 240 °C [4][5]

Density (at 20 °C) 0.96 g/cm³ [4]

Solubility in Water 25 g/100 mL (at 25 °C) [4]

Available Chlorine 55% to 57% [1]

pH (1% solution) 6.0 - 7.0 [5]
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Sodium dichloroisocyanurate is a potent oxidizing agent and a stable source of free available

chlorine (FAC) in the form of hypochlorous acid (HOCl).[6][7] Its chemical behavior is central to

its wide range of applications, particularly as a disinfectant and sterilizing agent.[8][9]

Hydrolysis and Aqueous Equilibria
Upon dissolution in water, sodium dichloroisocyanurate rapidly hydrolyzes to release

hypochlorous acid (HOCl), the primary antimicrobial agent, and sodium cyanurate.[10][11] This

process establishes a complex set of equilibria involving various chlorinated and non-

chlorinated isocyanurates.[10][12] The cyanuric acid produced in this reaction acts as a

stabilizer, protecting the free chlorine from degradation by sunlight, a property particularly

useful in applications such as swimming pool sanitation.[1][11]

The overall hydrolysis reaction can be simplified as:

C₃N₃O₃Cl₂Na + 2H₂O ↔ C₃N₃O₃H₂Na + 2HOCl[5][10]

The distribution of chemical species in an aqueous solution of NaDCC is dependent on the

total available chlorine, total isocyanurates, pH, and temperature.[10] For instance, in a solution

with 1.0 mg/L of total available chlorine at pH 7.0, the approximate distribution is:

Hypochlorous acid (HOCl): 48.1%

Monochloroisocyanurate: 26.8%

Dichloroisocyanurate: 11.8%

Hypochlorite (OCl⁻): 12.8%[10]

This equilibrium acts as a reservoir of "bound" chlorine. As the free available chlorine (HOCl) is

consumed through reaction with organic matter or microorganisms, the chlorinated

isocyanurates rapidly dissociate to release more HOCl, thus maintaining a sustained

disinfecting action.[10][11]
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Sample Preparation

Titration

Calculation

Weigh NaDCC Sample

Dissolve in Water

Add Potassium Iodide (KI)

Add Acetic Acid

Titrate with Sodium Thiosulfate

Add Starch Indicator

Observe Endpoint (Colorless)

Calculate % Available Chlorine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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